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Compound of Interest

Compound Name: 2-Fluorostyrene

Cat. No.: B1345600

Technical Guide: Physical Properties of 2-
Fluorostyrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-
Fluorostyrene, specifically its boiling point and density. The information herein is curated for
professionals in research and development who require precise data for applications in
polymer chemistry, organic synthesis, and materials science. This document includes tabulated
physical data and standardized experimental protocols for the determination of these
properties.

Core Physical Properties of 2-Fluorostyrene

2-Fluorostyrene is a colorless liquid utilized as a monomer in the production of specialty
polymers and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] An
accurate understanding of its physical properties is crucial for handling, reaction setup, and
process optimization.

Quantitative Data Summary

The boiling point and density of 2-Fluorostyrene are summarized in the table below. These
values are critical for predicting its behavior under various experimental conditions.
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Physical Property Value Conditions
Boiling Point 29-30 °C at 4 mmHg
Density 1.025 g/mL at 25 °C

Data sourced from multiple chemical suppliers and databases.[2][3][4]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point under reduced pressure and the density of liquid compounds like 2-
Fluorostyrene.

Determination of Boiling Point under Reduced Pressure

Given that 2-Fluorostyrene has a boiling point of 29-30 °C at a reduced pressure of 4 mmHg,
a vacuum distillation setup is the standard method for its determination.[2][3][4]

Objective: To measure the temperature at which the vapor pressure of the liquid equals the
applied pressure of the system.

Apparatus:

e Round-bottom flask

o Claisen adapter

o Thermometer with a ground glass joint
o Condenser

e Receiving flask

e Vacuum pump

e Manometer

e Heating mantle with a stirrer
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Procedure:

« A small quantity of 2-Fluorostyrene is placed in the round-bottom flask along with boiling
chips or a magnetic stir bar to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a
vacuum.

e The thermometer bulb is positioned so that the top of the bulb is level with the side arm
leading to the condenser. This ensures the temperature of the vapor distilling into the
condenser is accurately measured.

e The system is connected to a vacuum pump, and the pressure is slowly reduced to the
desired level (e.g., 4 mmHg), as monitored by a manometer.

e The liquid is gently heated using a heating mantle.

e The temperature is recorded when the liquid is boiling steadily and a ring of condensate is
observed on the thermometer bulb. This temperature is the boiling point at the recorded
pressure.

Determination of Density

The density of a liquid is its mass per unit volume and is typically determined using a
pycnometer or a volumetric flask.[2]

Objective: To accurately measure the mass of a known volume of the liquid.
Apparatus:

e Pycnometer or a calibrated volumetric flask (e.g., 5 or 10 mL)

e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

Procedure:
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e The empty, clean, and dry pycnometer is weighed on an analytical balance, and its mass is
recorded.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium (e.g., 25 °C).

e The volume of the pycnometer is precisely determined by weighing the water-filled
pycnometer and using the known density of water at that temperature.

e The pycnometer is then emptied, thoroughly dried, and filled with 2-Fluorostyrene.

e The filled pycnometer is again brought to thermal equilibrium in the constant temperature
bath.

e The mass of the 2-Fluorostyrene-filled pycnometer is recorded.

o The density of 2-Fluorostyrene is calculated by dividing the mass of the liquid by the
calibrated volume of the pycnometer.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a generalized workflow for the physical characterization of a
liquid chemical standard such as 2-Fluorostyrene.
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Characterization Workflow
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Verify Purity (e.g., GC, NMR)
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(Reduced Pressure)
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Record and Tabulate Data

Generate Technical Report

Click to download full resolution via product page

Caption: Generalized workflow for the physical characterization of 2-Fluorostyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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